Cas no 1436213-41-0 (N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide)

• Product name: N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide
• CAS No: 1436213-41-0
• MF: C₁₇H₂₀FN₅O
• MW: 329.372006416321
• CID: 5403605
• PubChem ID: 71977373

N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide

• Inchi： 1S/C17H20FN5O/c1-11-9-16(21-12(2)20-11)23-7-4-14(5-8-23)22-17(24)13-3-6-19-15(18)10-13/h3,6,9-10,14H,4-5,7-8H2,1-2H3,(H,22,24)
• InChI Key： BSRBCVUKOHCWEQ-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NC2CCN(C3C=C(C)N=C(C)N=3)CC2)=O)=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.7±50.0 °C(Predicted)
• pka: 12.58±0.20(Predicted)

Additional information on N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide

Introduction to N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide (CAS No. 1436213-41-0)

N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide, identified by its CAS number 1436213-41-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of fluorine and pyridine moieties in its structure contributes to its unique chemical properties, making it a promising candidate for further investigation.

The compound's structure incorporates several key functional groups that are highly relevant to modern drug design. The 2,6-Dimethyl-4-pyrimidinyl moiety is a heterocyclic aromatic ring system that is commonly found in biologically active molecules. This moiety is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in the development of drugs targeting neurological and cardiovascular diseases. The piperidine ring further enhances the compound's pharmacological potential by providing a flexible scaffold that can be modified to optimize binding affinity and selectivity.

The introduction of a fluoro substituent at the 2-position of the pyridine ring adds another layer of complexity to the molecule. Fluorinated compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity. These properties are particularly advantageous in drug development, as they can lead to more effective and longer-lasting therapeutic outcomes. The combination of these features makes N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide a compelling subject for further research.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in various cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide, particularly its ability to interact with specific PPIs, positions it as a potential lead compound for the development of novel PPI inhibitors.

Several studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry. These compounds have been shown to exhibit potent activity against various biological targets due to their ability to modulate protein conformation and binding interactions. For instance, fluorinated pyridines have been utilized in the development of kinase inhibitors, which are critical in the treatment of cancers and other chronic diseases. The presence of both fluorine and pyridine moieties in N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide suggests that it may possess similar pharmacological properties.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug discovery.

Evaluation of N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide has been conducted through various biochemical assays to assess its interaction with potential biological targets. Initial studies have shown promising results regarding its ability to inhibit specific enzymes and disrupt protein-protein interactions. These findings are encouraging and warrant further investigation into its therapeutic potential.

The compound's potential applications extend beyond traditional drug development. Its unique structural features make it a valuable tool for research purposes, particularly in understanding the mechanisms underlying various diseases. By studying how N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide interacts with biological systems, scientists can gain insights into new therapeutic strategies and develop more targeted treatments.

In conclusion, N-[1-(2,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-2-fluoro-4-pyridinecarboxamide(CAS No. 1436213-41-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of fluorine and pyridine moieties, make it an attractive candidate for further investigation into novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of human health and disease.